20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol
Overview
Description
20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol, also known as TDOT, is a synthetic compound that has gained significant attention in scientific research due to its unique properties and potential applications. TDOT is a thiol-terminated, polyethylene glycol (PEG) derivative that has been shown to have promising results in various fields of research, including drug delivery, imaging, and biosensing.
Scientific Research Applications
Applications in Surface Chemistry
20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol shows promise in the field of surface chemistry. Research indicates that compounds with similar structural features have been used in the development of self-assembled monolayers (SAMs) and tethered bilayer lipid membranes (tBLMs). These applications are significant in creating surfaces with specific chemical and physical properties. For instance, a study demonstrated that lipidic anchor molecules, structurally similar to 20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol, could be used to form highly disordered SAMs, leading to tBLMs with higher lipid diffusion coefficients and excellent electrical insulating properties. Such properties are crucial for the incorporation of integral membrane proteins in biosensors (Budvytyte et al., 2013).
Role in Synthesis and Catalysis
Compounds structurally related to 20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol have been utilized in various synthetic processes. For example, research on palladium-catalyzed thiocarbonylation of iodoarenes with thiols in phosphonium salt ionic liquids suggests potential applications in the synthesis of thioesters. Such reactions are fundamental in organic synthesis and medicinal chemistry (Cao et al., 2008). Additionally, studies on the synthesis of hydroxy thiol esters from glycidol esters indicate the relevance of similar compounds in the creation of new molecular structures, further underscoring their importance in chemical synthesis (Ward, 1988).
Environmental and Toxicological Studies
Research into the environmental fate and toxicological aspects of similar compounds has also been conducted. Studies on cyclic nitramine explosives, which share functional groups with 20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol, have explored their ecotoxicity and accumulation potential in plants. Such studies are crucial for understanding the environmental impact of these compounds and their potential risks in biomagnification across food chains (Rocheleau et al., 2008).
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2,3-di(tetradecoxy)propoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H88O8S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-49-41-43(51-28-26-24-22-20-18-16-14-12-10-8-6-4-2)42-50-38-37-47-34-33-45-30-29-44-31-32-46-35-36-48-39-40-52/h43,52H,3-42H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZTITKIIEVCDIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCOCC(COCCOCCOCCOCCOCCOCCS)OCCCCCCCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H88O8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
765.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
20-(Tetradecyloxy)-3,6,9,12,15,18,22-heptaoxahexatriacontane-1-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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